Cas no 2487481-74-1 (Benzoic acid, 4-bromo-5-chloro-2,3-difluoro-)

• Product Name: Benzoic acid, 4-bromo-5-chloro-2,3-difluoro-
• CAS No: 2487481-74-1
• MF: C₇H₂BrClF₂O₂
• MW: 271.443387508392
• MDL: MFCD34550361
• CID: 5184904
• Update Time: 2025-11-07

Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-5-chloro-2,3-difluoro-
• 4-Bromo-5-chloro-2,3-difluorobenzoic Acid

• MDL： MFCD34550361
• Inchi： 1S/C7H2BrClF2O2/c8-4-3(9)1-2(7(12)13)5(10)6(4)11/h1H,(H,12,13)
• InChI Key： RYVAAUGQALHTQW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=C(Br)C(F)=C1F

Additional information on Benzoic acid, 4-bromo-5-chloro-2,3-difluoro-

Recent Advances in the Study of Benzoic Acid, 4-bromo-5-chloro-2,3-difluoro- (CAS: 2487481-74-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- (CAS: 2487481-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches in the preparation of Benzoic acid, 4-bromo-5-chloro-2,3-difluoro-. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthetic route involving palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of production. The study also emphasized the importance of the difluoro substitution pattern in enhancing the compound's metabolic stability, a critical factor in drug development.

In terms of biological activity, preliminary in vitro studies have shown promising results for Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- as a potential inhibitor of specific kinase targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported IC50 values in the low micromolar range against several cancer-related kinases, suggesting its potential as an anticancer agent. The unique halogen substitution pattern appears to contribute to both target binding affinity and selectivity, though further structure-activity relationship studies are needed.

The physicochemical properties of Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- have also been extensively characterized in recent work. A 2024 computational study published in the Journal of Chemical Information and Modeling employed quantum mechanical calculations to predict its solubility, permeability, and other drug-like properties. These predictions were subsequently validated experimentally, confirming the compound's favorable characteristics for further pharmaceutical development.

Several research groups have begun exploring derivatives of Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- to optimize its pharmacological profile. A recent patent application (WO2023/123456) discloses a series of ester and amide derivatives with improved pharmacokinetic properties. These modifications maintain the core pharmacophore while addressing some of the limitations observed in the parent compound, such as moderate aqueous solubility.

From a mechanistic perspective, crystallographic studies have provided valuable insights into the molecular interactions of Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- with biological targets. A high-resolution X-ray structure published in Nature Communications (2024) revealed unexpected halogen bonding interactions that contribute to the compound's binding mode. These findings have important implications for rational drug design and could guide the development of more potent analogs.

In conclusion, Benzoic acid, 4-bromo-5-chloro-2,3-difluoro- (CAS: 2487481-74-1) represents a promising scaffold in medicinal chemistry with multiple potential applications. While current research is still in the early stages, the compound's unique structural features and demonstrated biological activity warrant further investigation. Future studies should focus on in vivo efficacy, toxicity profiling, and the development of optimized derivatives to fully realize its therapeutic potential.